3-Cyano-5-(4-ethoxy-2-methylphenyl)phenol, 95%

• IUPAC Name: 3-(4-ethoxy-2-methylphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C16H15NO2/c1-3-19-15-4-5-16(11(2)6-15)13-7-12(10-17)8-14(18)9-13/h4-9,18H,3H2,1-2H3
• InChI Key: MBLAMBDVRLFXBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)C#N)O)C
• Molecular Formula: C16H15NO2
• DSSTOX Substance ID: DTXSID10684850
• Molecular Weight: 253.29 g/mol
• CAS RN: 1261932-37-9

Description

3-Cyano-5-(4-ethoxy-2-methylphenyl)phenol, 95% (hereafter referred to as 3-cyano-5-E2M) is a phenolic compound with a wide range of applications in the scientific research community. It is a colorless solid with a melting point of 100-102°C and a boiling point of 235-240°C. It is soluble in alcohol and ether, and insoluble in water. 3-cyano-5-E2M has been used in a variety of applications, including organic synthesis, medicinal chemistry, and biochemical and physiological studies.

Scientific Research Applications

3-cyano-5-E2M has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in medicinal chemistry, and as a substrate in biochemical and physiological studies. It has also been used as a starting material for the synthesis of other compounds, such as 1-phenyl-3-cyano-5-ethoxy-2-methylbenzene.

Mechanism of Action

The exact mechanism of action of 3-cyano-5-E2M is not fully understood. However, it is believed that the compound acts as a nucleophile in organic synthesis reactions, and as a catalyst in medicinal chemistry reactions. It is also believed to act as an inhibitor in biochemical and physiological studies.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-cyano-5-E2M have not been extensively studied. However, it is believed that the compound may have a variety of effects on the body. It has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, and to inhibit the activity of enzymes involved in the breakdown of fatty acids. It has also been shown to inhibit the activity of enzymes involved in the synthesis of cholesterol.

Advantages and Limitations for Lab Experiments

The advantages of using 3-cyano-5-E2M in laboratory experiments include its low cost, its availability, and its low toxicity. The main limitation of using 3-cyano-5-E2M in laboratory experiments is its low solubility in water, which can make it difficult to dissolve in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of 3-cyano-5-E2M in scientific research. These include the development of new synthetic methods for the synthesis of 3-cyano-5-E2M, the development of new applications for the compound, and the exploration of its biochemical and physiological effects. Additionally, further research into the structure and reactivity of 3-cyano-5-E2M could lead to the development of new and improved synthetic methods.

Synthesis Methods

3-cyano-5-E2M can be synthesized using a variety of methods. The most common method involves the reaction of 4-ethoxy-2-methylphenol with sodium nitrite in aqueous solution, followed by the addition of hydrochloric acid. This reaction produces 3-cyano-5-E2M as a solid. Other methods for producing 3-cyano-5-E2M include the reaction of 4-ethoxy-2-methylphenol with potassium cyanide in aqueous solution, and the reaction of 4-ethoxy-2-methylphenol with sodium cyanide in aqueous solution.